Cas no 70723-11-4 ((2R,3R,4R,5R)-5-(6-Aminopurin-9-yl)-2-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol)

(2R,3R,4R,5R)-5-(6-Aminopurin-9-yl)-2-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol structure
70723-11-4 structure
Product Name:(2R,3R,4R,5R)-5-(6-Aminopurin-9-yl)-2-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol
CAS No:70723-11-4
MF:C11H15N5O4
MW:281.267901659012
CID:2670156
Update Time:2023-08-06

(2R,3R,4R,5R)-5-(6-Aminopurin-9-yl)-2-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol Chemical and Physical Properties

Names and Identifiers

    • 9-(3-C-Methyl-β-D-xylofuranosyl)-9H-purin-6-amine
    • BDBM50422565
    • 9-(3-C-Methyl-beta-D-xylofuranosyl)-9H-purin-6-amine
    • 9H-Purin-6-amine, 9-(3-C-methyl-beta-D-xylofuranosyl)-
    • (2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-2-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol
    • (2R,3R,4R,5R)-5-(6-Aminopurin-9-yl)-2-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol
    • Inchi: 1S/C11H15N5O4/c1-11(19)5(2-17)20-10(7(11)18)16-4-15-6-8(12)13-3-14-9(6)16/h3-5,7,10,17-19H,2H2,1H3,(H2,12,13,14)/t5-,7+,10-,11+/m1/s1
    • InChI Key: MLIWWOXSMXQECL-DREVHPFMSA-N
    • SMILES: O1[C@H]([C@@H]([C@](C)([C@H]1CO)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 375
  • XLogP3: -0.9
  • Topological Polar Surface Area: 140

(2R,3R,4R,5R)-5-(6-Aminopurin-9-yl)-2-(hydroxymethyl)-3-methyl-tetrahydrofuran-3,4-diol Related Literature

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